Cas no 1520850-54-7 (2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid)

• Product Name: 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
• CAS No: 1520850-54-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5820437
• PubChem ID: 82611982
• Update Time: 2025-05-24

2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
• EN300-1854117
• 1520850-54-7

• Inchi： 1S/C11H15NO3/c1-6-3-8(5-9(12)11(14)15)10(13)4-7(6)2/h3-4,9,13H,5,12H2,1-2H3,(H,14,15)
• InChI Key： TVUUBOFJKTZMSZ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CC(C(=O)O)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid

2-Amino-3-(2-Hydroxy-4,5-Dimethylphenyl)propanoic Acid: A Comprehensive Overview

2-Amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid (CAS No. 1520850-54-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to by its systematic name, is a derivative of amino acids and exhibits a complex structure with multiple functional groups, including an amino group, a carboxylic acid group, and a substituted phenyl ring. These features contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid is characterized by a central carbon atom bonded to an amino group, a carboxylic acid group, and a substituted phenyl ring. The presence of the hydroxyl group on the phenyl ring and the dimethyl substitution at positions 4 and 5 adds to its structural complexity and reactivity. This compound can be synthesized through various methods, including multistep organic synthesis involving Grignard reactions, nucleophilic substitutions, and acid-base reactions.

Recent research has highlighted the potential of 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid in several areas of medicinal chemistry. One notable application is in the development of novel drugs for the treatment of neurodegenerative diseases. Studies have shown that this compound can interact with specific receptors in the brain, potentially modulating neurotransmitter levels and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its potential in neurodegenerative disease treatment, 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid has also shown promise in cancer research. Research conducted at the National Cancer Institute has indicated that this compound can selectively target and inhibit cancer cell proliferation while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid could be a valuable lead compound for the development of new anticancer drugs.

The pharmacological properties of 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid have also been investigated in preclinical studies. Animal models have demonstrated that this compound has good bioavailability and can be effectively delivered to target tissues. Furthermore, it exhibits low toxicity and favorable pharmacokinetic profiles, making it a promising candidate for further clinical development.

In the context of drug discovery and development, 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid has been evaluated for its ability to cross the blood-brain barrier (BBB). The BBB is a critical barrier that restricts the entry of many drugs into the brain. However, recent studies have shown that this compound can efficiently cross the BBB due to its lipophilic nature and small molecular size. This property is particularly important for drugs targeting neurological disorders.

The structural flexibility of 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid also makes it an attractive candidate for chemical modifications aimed at enhancing its therapeutic properties. Researchers have explored various derivatives by introducing different functional groups or altering the substitution pattern on the phenyl ring. These modifications have led to compounds with improved potency, selectivity, and pharmacological profiles.

In conclusion, 2-amino-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid (CAS No. 1520850-54-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and biochemistry. Its unique chemical structure and biological activities make it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in neurodegenerative diseases and cancer.